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Compound of Interest

Compound Name:
(R)-Pyrrolidine-3-carboxamide

Hydrochloride

Cat. No.: B581072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical guide on the core basic properties of (R)-Pyrrolidine-3-
carboxamide Hydrochloride, a chiral pyrrolidine derivative. While detailed experimental data

and in-depth biological studies on this specific compound are limited in publicly available

literature, this guide consolidates the existing information on its chemical identity, safety, and

the broader context of pyrrolidine-containing compounds in research and development.

Chemical and Physical Properties
(R)-Pyrrolidine-3-carboxamide Hydrochloride is a hydrochloride salt of the chiral pyrrolidine

carboxamide. The pyrrolidine ring is a saturated five-membered nitrogen-containing

heterocycle, which is a common scaffold in many biologically active compounds.[1] The

presence of the carboxamide group and the chiral center at the 3-position of the pyrrolidine ring

suggests its potential as a building block in the synthesis of more complex molecules for drug

discovery.

Quantitative data on the physicochemical properties of (R)-Pyrrolidine-3-carboxamide
Hydrochloride is not readily available in scientific literature. The following table summarizes

the key identification and basic chemical information.
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Property Value Source

Chemical Name
(R)-Pyrrolidine-3-carboxamide

Hydrochloride
N/A

CAS Number 1273577-42-6 [2][3][4][5]

Molecular Formula C₅H₁₁ClN₂O [6][7]

Molecular Weight 150.61 g/mol [8]

Appearance No Data Available N/A

Melting Point No Data Available N/A

Boiling Point No Data Available N/A

Solubility No Data Available N/A

pKa No Data Available N/A

Synthesis
A specific, detailed experimental protocol for the synthesis of (R)-Pyrrolidine-3-carboxamide
Hydrochloride is not described in the reviewed literature. However, the synthesis would

logically proceed from its corresponding carboxylic acid precursor, (R)-Pyrrolidine-3-carboxylic

acid. A general synthetic approach would involve the amidation of the carboxylic acid followed

by the formation of the hydrochloride salt.

A plausible synthetic workflow is outlined below. This is a hypothetical pathway and would

require optimization and experimental validation.
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Hypothetical Synthetic Workflow

Step 1: Amidation

Step 2: Salt Formation

(R)-Pyrrolidine-3-carboxylic acid

Ammonia source (e.g., NH4Cl, NH3)
Coupling agent (e.g., EDC, DCC)

(R)-Pyrrolidine-3-carboxamide

Hydrochloric acid (e.g., HCl in ether)

(R)-Pyrrolidine-3-carboxamide Hydrochloride

Click to download full resolution via product page

Caption: Hypothetical two-step synthesis of (R)-Pyrrolidine-3-carboxamide Hydrochloride.

Biological Activity and Potential Applications
While no specific biological activity or signaling pathway has been directly attributed to (R)-
Pyrrolidine-3-carboxamide Hydrochloride in the available literature, the broader class of

pyrrolidine carboxamide derivatives has been investigated for various therapeutic applications.
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Studies have shown that some pyrrolidine carboxamide derivatives exhibit potential as:

Anticancer Agents: Certain novel pyrrolidine-carboxamide derivatives have been synthesized

and evaluated as dual inhibitors of the epidermal growth factor receptor (EGFR) and cyclin-

dependent kinase 2 (CDK2), showing potent antiproliferative activity against various cancer

cell lines.[9][10]

Antiplasmodial Agents: Sulphonamide pyrrolidine carboxamide derivatives have

demonstrated lethal effects on Plasmodium falciparum, the parasite responsible for malaria.

[11][12][13]

It is important to note that these activities are for related but structurally different molecules.

The specific biological profile of (R)-Pyrrolidine-3-carboxamide Hydrochloride remains to be

elucidated through dedicated experimental studies. Its structural similarity to other biologically

active pyrrolidines suggests it could be a valuable scaffold or intermediate in the development

of new therapeutic agents.

Safety and Handling
Limited safety data is available for (R)-Pyrrolidine-3-carboxamide Hydrochloride. The

following hazard and precautionary statements have been reported by chemical suppliers.

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.
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P280: Wear protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor if you feel unwell.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local regulations.

Researchers and drug development professionals should handle this compound in a well-

ventilated fume hood with appropriate personal protective equipment, including gloves, lab

coat, and safety glasses.

Conclusion and Future Directions
(R)-Pyrrolidine-3-carboxamide Hydrochloride is a chiral chemical entity with potential for

use in drug discovery and development, primarily as a building block for more complex

molecules. The current body of public knowledge lacks detailed information on its specific

physical properties, biological activity, and experimental protocols.

Future research efforts are necessary to:

Determine the precise physicochemical properties of the compound.

Develop and publish a detailed, validated synthetic protocol.

Investigate its biological activity through in vitro and in vivo screening assays to identify

potential therapeutic targets.

Elucidate any relevant signaling pathways through which it may exert a biological effect.
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The generation of such data would significantly enhance the utility of (R)-Pyrrolidine-3-
carboxamide Hydrochloride for the scientific community and could pave the way for its

application in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b581072#r-pyrrolidine-3-carboxamide-hydrochloride-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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